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Compound of Interest

Compound Name: Aldicarb-d3

Cat. No.: B1146949

Get Quote

Executive Summary & Risk Classification
Aldicarb-d3 is a stable, isotopically labeled derivative of Aldicarb, used primarily as an internal

standard in LC-MS/MS quantification of pesticide residues. While the deuterium labeling (

) facilitates mass spectral differentiation, it does not mitigate the acute toxicity of the parent
compound.

For disposal purposes, Aldicarb-d3 must be treated with the same rigor as non-labeled

Aldicarb. It is a potent reversible acetylcholinesterase (AChE) inhibitor. Improper disposal

poses immediate risks to laboratory personnel and long-term environmental hazards.

Regulatory Classification (US EPA & Global
Harmonization)
Under the Resource Conservation and Recovery Act (RCRA), Aldicarb is classified as an

acutely hazardous waste.
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Parameter Classification Regulatory Code Implication

Substance Aldicarb / Aldicarb-d3 P070 (P-Listed Waste)

Trace residues in

containers are

regulated.

Hazard Class
Acute Toxicity

(Oral/Dermal)
Category 1 (GHS)

Fatal if swallowed or

in contact with skin.

Environmental Aquatic Toxicity Acute 1, Chronic 1
Zero-discharge policy

required.

Critical Operational Note: Because Aldicarb is P-listed, a container holding it is not considered

"RCRA empty" until it has been triple-rinsed. The rinseate itself must be managed as P-listed

hazardous waste.

Waste Segregation & Handling Logic
Effective disposal begins at the bench. You must segregate Aldicarb-d3 waste streams

immediately to prevent cross-contamination of non-hazardous waste, which would escalate

disposal costs and compliance risks.

The Segregation Logic Flow
The following diagram illustrates the decision-making process for segregating Aldicarb-d3
waste streams.
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Aldicarb-d3 Waste Generated

Determine Waste State

Solid / Pure Substance
(Expired Vials, Powder)

Liquid Solutions
(Solvent Mixtures, HPLC Waste)

Contaminated Debris
(Gloves, Syringes, Wipes)

P-Listed Waste Stream (P070)
Do NOT Dilute

Segregate Alone

Halogenated/Non-Halogenated
Solvent Waste (with Trace)

Label as Toxic

Solid Hazardous Waste
Double Bagged

Seal Immediately
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Figure 1: Waste segregation logic. Note that pure substance (P-listed) should ideally be kept

separate from bulk solvents to minimize the volume of high-hazard waste.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Substance (Stock
Solutions/Powder)
Objective: Secure removal of expired or unused stock standards.

PPE Verification:

Gloves: Double-gloving recommended. Inner: Nitrile. Outer: Laminate (Silver Shield) or

thick Nitrile (>5 mil). Aldicarb is readily absorbed through skin.

Respiratory: Work inside a certified fume hood. If handling powder outside a hood (not

recommended), use N95/P100.

Primary Containment:
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Do not pour pure stock down the drain.

Keep the substance in its original vial if possible. Ensure the cap is TFE-lined and tight.

Secondary Containment:

Place the vial into a clear, sealable plastic bag (e.g., Ziploc).

Place this bag into a secondary wide-mouth HDPE jar designated for "P-Listed Waste."

Labeling:

Affix a hazardous waste tag immediately.

Mandatory Fields: "Aldicarb-d3", "P070", "Acute Toxic", "Date".

Storage: Store in a satellite accumulation area (SAA) under lock and key until pickup.

Protocol B: Disposal of HPLC/LC-MS Effluent
Objective: Handling mobile phases containing trace Aldicarb-d3.

Collection: Connect HPLC waste lines directly to a closed waste container (carboy) located

in secondary containment. Avoid open beakers.

Compatibility Check: Ensure the waste container is compatible with the organic solvents

used (e.g., Methanol/Acetonitrile).

Caution: Do not mix with strong oxidizers or acids, as this may degrade the carbamate

unpredictably or generate gas.

Labeling: Even if the concentration is ppb/ppm, the mixture must be labeled as containing

"Aldicarb-d3 (Trace)" and marked as Toxic.

Decontamination & Spill Response (The Chemistry)
While disposal involves sending waste to a licensed incinerator, decontamination is the

chemical process used to render surfaces or glassware safe before disposal or reuse.
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Mechanism: Aldicarb (a carbamate) contains an ester linkage that is susceptible to alkaline

hydrolysis. Treatment with a strong base breaks the molecule into less toxic byproducts

(oximes and amines).

Decontamination Reagent Preparation
Solution: 10% Sodium Hydroxide (NaOH) in water or ethanol/water mix.

Contact Time: Minimum 30 minutes.

Decontamination Workflow
The following diagram details the chemical breakdown and safety steps for cleaning a spill or

glassware.

Contaminated Surface/Glassware Apply 10% NaOH Solution
(Alkaline Hydrolysis)

Soak Wait 30 Minutes
(Break Ester Linkage)

Reaction Time Neutralize with dilute HCl
(pH 6-8)

Safety Wash with Soap & Water Swab Test (Optional)

Click to download full resolution via product page

Figure 2: Chemical decontamination workflow using alkaline hydrolysis to degrade the

carbamate structure.

Step-by-Step Decontamination:

Isolate: Cordon off the area.

Absorb: If liquid, cover with spill pads or vermiculite. Place saturated pads in P-list waste.

Hydrolyze: Gently apply 10% NaOH to the surface or fill the glassware.

Wait: Allow to stand for 30 minutes. This converts Aldicarb to less toxic degradation products.

Clean: Rinse with water and detergent. Collect all rinse water as hazardous waste (do not

flush down drain unless authorized by local EHS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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